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Compound of Interest

Compound Name: L-Octanoylcarnitine-d3

Cat. No.: B11943218

This guide provides essential safety and logistical information for the proper disposal of L-
Octanoylcarnitine-d3, a deuterated acylcarnitine used as an internal standard in mass
spectrometry-based research. The following procedures are designed to ensure the safety of
laboratory personnel and compliance with general environmental regulations.

Disclaimer: This document provides general guidance. Researchers, scientists, and drug
development professionals must consult their institution's Environmental Health and Safety
(EHS) department for specific protocols and to ensure compliance with all local, state, and
federal regulations.

Immediate Safety and Handling Precautions

While L-Octanoylcarnitine-d3 is not classified as a hazardous substance according to the
Globally Harmonized System (GHS), standard laboratory safety practices should always be
observed.

o Personal Protective Equipment (PPE): Always wear standard PPE, including a lab coat,
safety glasses, and nitrile gloves, when handling L-Octanoylcarnitine-d3.

« Spill Management: In the event of a spill, small quantities of the solid material can be
mechanically picked or wiped up with a damp cloth.[1] For larger spills, cover the area with
an inert absorbent material like sand or earth, collect the mixture, and place it in a suitable
container for disposal.[1] Ensure the spill site is then cleaned with soap and water.
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Chemical and Safety Data

The following table summarizes key quantitative and safety information for L-
Octanoylcarnitine-d3.

Property Value Reference

CAS Number 1334532-24-9 --INVALID-LINK--[2]
Molecular Formula C15H27DsNOa4 - Cl --INVALID-LINK--[2]
Appearance Solid --INVALID-LINK--[2]

o Not classified as hazardous
Hazard Classification ) --INVALID-LINK--
according to GHS

Solubility Soluble in DMSO ~-INVALID-LINK--[2]

Disposal Workflow

The proper disposal of L-Octanoylcarnitine-d3 depends on its physical state (solid or in
solution) and the specific regulations of your institution. The following diagram outlines the
general decision-making process for disposal.
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Final Disposal
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Disposal workflow for L-Octanoylcarnitine-d3.

Step-by-Step Disposal Procedures

Based on the workflow, follow the appropriate procedure for your L-Octanoylcarnitine-d3
waste.

Unused Solid L-Octanoylcarnitine-d3

e Consult EHS: Confirm with your institution's EHS department that L-Octanoylcarnitine-d3 is
approved for disposal as non-hazardous solid waste.

o Packaging: Ensure the chemical is in a well-sealed, clearly labeled container. If the original
container is used, deface the label to prevent confusion.

o Disposal: Following EHS approval, the sealed container can typically be placed in the regular
laboratory solid waste stream.[3] Some institutions may require it to be placed directly into a
dumpster to avoid handling by custodial staff.[3]
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Aqueous Solutions of L-Octanoylcarnitine-d3

o Consult EHS: Verify with your EHS department if agueous solutions of this compound are
permitted for drain disposal.

o Check pH: Ensure the pH of the solution is within the neutral range acceptable for your local
wastewater treatment facility (typically between 5.5 and 9.5).[4] If necessary, neutralize the
solution.

» Dilution and Disposal: If approved, pour the solution down the sanitary sewer drain, followed
by flushing with a generous amount of cold water (e.g., at least 20 parts water).[4][5] This
applies only to drains that lead to a wastewater treatment plant, never a storm drain.

L-Octanoylcarnitine-d3 in Organic Solvents (e.g., DMSO)

e Hazardous Waste: Any solution of L-Octanoylcarnitine-d3 in an organic solvent must be
treated as hazardous chemical waste, with the hazard being dictated by the solvent.

o Collection: Collect the waste solution in a designated, properly sealed, and clearly labeled
hazardous waste container. The label should identify all chemical constituents.

o Storage and Pickup: Store the hazardous waste container in a designated satellite
accumulation area. Follow your institution's procedures for hazardous waste pickup and
disposal.

By adhering to these guidelines and prioritizing consultation with your institutional EHS
department, you can ensure the safe and compliant disposal of L-Octanoylcarnitine-d3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal Procedures for L-Octanoylcarnitine-
d3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11943218#l-octanoylcarnitine-d3-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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